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Compound of Interest

(R)-Methyl 5-oxopyrrolidine-2-
Compound Name:
carboxylate

cat. No.: B3037862

(R)-Methyl 5-oxopyrrolidine-2-carboxylate, a derivative of pyroglutamic acid, is a valuable
chiral intermediate in the synthesis of complex bioactive molecules and novel pharmaceuticals.
[1] Its pyrrolidine structure is a key feature in various drug candidates, making its effective and
safe handling paramount in research and development laboratories.[1] While some data sheets
suggest favorable properties like stability and ease of handling, a comprehensive
understanding of its potential hazards is crucial for ensuring personnel safety and experimental
integrity.[1]

This guide provides a technical framework for the safe handling of (R)-Methyl 5-
oxopyrrolidine-2-carboxylate. It moves beyond a simple recitation of safety data to instill a
deep, causal understanding of the necessary precautions, empowering scientists to build a
robust culture of safety around their work with this compound.

Section 1: Compound Profile and Physicochemical
Properties

A thorough understanding of a compound's physical and chemical properties is the foundation
of a reliable safety assessment. These characteristics influence its potential for exposure, its
reactivity, and the appropriate storage and handling measures.
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Property Value Source
CAS Number 64700-65-8 [2][3]
Molecular Formula CeHoNO3 [2][3]
Molecular Weight 143.14 g/mol [3]
Colorless to light yellow liquid
Appearance , [1][4]
or solid
Melting Point 21-23°C [1][5]

N ) 304.7 £ 35.0 °C at 760 mmHg;
Boiling Point [11[2]
133-135 °C at 1 mmHg

Density ~1.2 glcm? [2][4]

Flash Point 138.1 + 25.9 °C [2]

Varies: 2-8°C or Room
Storage Temp. [2]
Temperature (dry)

Note: The compound's melting point is close to standard room temperature, meaning it may
exist as either a low-melting solid or a liquid. Handling procedures should be prepared for
either physical state.

Section 2: Hazard Identification and Proactive Risk
Assessment

The available safety data for (R)-Methyl 5-oxopyrrolidine-2-carboxylate presents some
inconsistencies, which necessitates a conservative approach to risk assessment. While some
suppliers report it as not meeting GHS hazard criteria[3], others issue warnings for irritation and
general harm.[2][6]

2.1 Known and Potential Hazards

o Primary Hazards: The most frequently cited hazards are skin irritation (H315), serious eye
irritation (H319), and potential respiratory irritation (H335).[6] Some sources also indicate it
may be harmful if swallowed, inhaled, or in contact with skin.[2]
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» Signal Word: Warning.[6]
e GHS Pictogram: GHSO07 (Exclamation Mark).[5]

» Toxicological Data Gaps: It is critical to note that the toxicological properties of this
compound have not been fully investigated.[4] In the absence of comprehensive data, the
compound should be treated as potentially hazardous.

2.2 Stability and Reactivity

 Stability: The compound is generally stable under normal laboratory conditions.[4]

» Conditions to Avoid: High temperatures, heat, flames, and sparks should be avoided.[2]
» Incompatible Materials: Avoid contact with strong oxidizing agents.[2][4]

e Hazardous Decomposition Products: Combustion may produce toxic gases, including carbon
monoxide and nitrogen oxides.[2]

2.3 Proactive Risk Assessment Workflow

Before any new procedure involving this compound, a thorough risk assessment is mandatory.
The goal is to identify potential exposure scenarios and implement specific control measures.
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Planning Phase

Identify Experimental Goal

Review Scale & Procedure
(e.g., mg vs. g scale)

Consult SDS & Literature
for Hazard Data
. J
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Assessment Phase

Identify Potential Exposure Points
- Weighing (aerosol/dust)
- Transfers (spills)
- Reaction (vapors)

Evaluate Existing Controls
- Fume Hood Certification
- PPE Availability

&

Controls Adequate?
N

-

Control Imglernentation

Confirm Engineering Controls
(Chemical Fume Hood)

A

Select Task-Specific PPE
(Gloves, Goggles, Lab Coat)

(Spill Kit, First Aid Access)

EDrepare Emergency Response
-

-

Execution‘ '& Review

Proceed with Experiment

Review & Document
Any Incidents or Near Misses
- J
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Task: Handling
(R)-Methyl 5-oxopyrrolidine-2-carboxylate

Is the task performed
in a certified
chemical fume hood?

Yes
v Task-Specific PPE Selection
STOP.
Do not proceed. Weighing small quantities?) Greparing solution Itransfer?) (Running reaction Iworkup?)
Consult EHS.
\4

Minimum PPE: A J Y
- Nitrile Gloves Enhanced PPE:

- Safety Goggles - Add Face Shield

- Lab Coat

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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